Cas no 135351-78-9 (Benzeneacetic acid,2-acetyl-3,4-dihydroxy-5-methoxy-)

• Product Name: Benzeneacetic acid,2-acetyl-3,4-dihydroxy-5-methoxy-
• CAS No: 135351-78-9
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 226468
• PubChem ID: 85614581
• Update Time: 2025-04-19

Benzeneacetic acid,2-acetyl-3,4-dihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-acetyl-3,4-dihydroxy-5-methoxy-
• Vulculicacid
• 2-Acetyl-3,4-dihydroxy-5-methoxyphenylacetic acid
• Vulculic acid
• 2-(2-acetyl-3,4-dihydroxy-5-methoxyphenyl)acetic acid
• CHEBI:212271
• 135351-78-9

• Inchi： 1S/C11H12O6/c1-5(12)9-6(4-8(13)14)3-7(17-2)10(15)11(9)16/h3,15-16H,4H2,1-2H3,(H,13,14)
• InChI Key： VZNCGLFWZZLBMT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(C(C)=O)=C(C=1)CC(=O)O)O)O

Computed Properties

• Exact Mass: 240.06336
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones